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Compound of Interest

Compound Name: H3B-6545 hydrochloride

Cat. No.: B15540925

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth summary of the preclinical pharmacokinetics,
absorption, distribution, metabolism, and excretion (ADME) properties of H3B-6545, a first-in-
class, orally available Selective Estrogen Receptor Covalent Antagonist (SERCA). The
information is compiled from published nonclinical studies to support further research and
development.

Introduction to H3B-6545

H3B-6545 is an investigational agent developed for the treatment of estrogen receptor-positive
(ER+), HER2-negative breast cancer.[1] It uniquely inactivates both wild-type and mutant
estrogen receptor alpha (ERa) through a covalent-binding mechanism.[2] By covalently binding
to cysteine 530 (C530) in the ERa ligand-binding domain, H3B-6545 enforces a distinct
antagonist conformation, leading to potent and sustained inhibition of ERa signaling.[2][3] This
mechanism is effective against mutations, such as Y537S and D538G, that confer resistance to
other endocrine therapies.[4] Preclinical studies have demonstrated its significant single-agent
anti-tumor activity in various xenograft models.[5][6][7]

Mechanism of Action: Covalent Inactivation of ERa

H3B-6545's mechanism involves selective and irreversible binding to ERa. This covalent
interaction distinguishes it from selective estrogen receptor modulators (SERMs) and selective
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estrogen receptor degraders (SERDSs).[8] The targeted cysteine residue is not present in other
nuclear hormone receptors, contributing to the molecule's selectivity.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15540925?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15540925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

